Cas no 1247418-00-3 (3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one
• CAS No: 1247418-00-3
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD16117886
• CID: 5613976
• PubChem ID: 61827643
• Update Time: 2025-07-20

3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS011100813
• 3-amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one
• 1247418-00-3
• CS-0293376
• EN300-330430
• 1-Propanone, 2-(aminomethyl)-2-methyl-1-(4-methyl-1-piperidinyl)-
• 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one

• MDL： MFCD16117886
• Inchi： 1S/C11H22N2O/c1-9-4-6-13(7-5-9)10(14)11(2,3)8-12/h9H,4-8,12H2,1-3H3
• InChI Key： NYSXEAMZHWSJOI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CN)N1CCC(C)CC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 322.6±25.0 °C(Predicted)
• pka: 9.55±0.10(Predicted)

Additional information on 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one

Comprehensive Overview of 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one (CAS No. 1247418-00-3)

3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one (CAS No. 1247418-00-3) is a specialized organic compound with a unique molecular structure, combining an amino group with a piperidine ring. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both amino and ketone functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine derivatives like 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one has surged, driven by their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential to modulate neurotransmitter activity, which could lead to breakthroughs in treating neurological disorders. The compound's methylpiperidinyl moiety is a key structural feature often explored in medicinal chemistry for enhancing bioavailability and target specificity.

The synthesis of 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one involves multi-step organic reactions, including amination and ketone formation. Its CAS No. 1247418-00-3 serves as a unique identifier in chemical databases, ensuring accurate tracking in global research. Given the rise of AI-driven drug discovery, this compound has also been studied in silico for its binding affinities to various biological targets, aligning with the growing trend of computational chemistry in modern research.

From an industrial perspective, 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing the global push for eco-friendly manufacturing. This aligns with frequent search queries like "sustainable synthesis of piperidine derivatives" or "green chemistry in drug intermediates," reflecting broader environmental concerns in the scientific community.

Another hot topic linked to this compound is its potential role in precision medicine. With the rise of personalized therapeutics, the structural flexibility of 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one allows for modifications tailored to individual patient needs. This has sparked interest in forums and academic discussions, particularly regarding its applicability in orphan drug development for rare diseases.

Quality control and analytical methods for CAS No. 1247418-00-3 are also critical, given its use in high-value research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are frequently searched by lab technicians and chemists, highlighting the compound's relevance in analytical chemistry workflows.

In summary, 3-Amino-2,2-dimethyl-1-(4-methylpiperidin-1-yl)propan-1-one (CAS No. 1247418-00-3) represents a fascinating intersection of medicinal chemistry, sustainable synthesis, and computational drug design. Its multifaceted applications and alignment with contemporary research trends make it a compound of enduring interest in both academic and industrial settings.